Cas no 117978-04-8 (1,2,4,5-Tetrazine,3-(4-ethoxyphenyl)-6-methyl-(9CI))

• Product Name: 1,2,4,5-Tetrazine,3-(4-ethoxyphenyl)-6-methyl-(9CI)
• CAS No: 117978-04-8
• MF: C₁₁H₁₂N₄O
• MW: 216.239181518555
• CID: 131708
• PubChem ID: 14147864
• Update Time: 2025-04-19

1,2,4,5-Tetrazine,3-(4-ethoxyphenyl)-6-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine,3-(4-ethoxyphenyl)-6-methyl-(9CI)
• 117978-04-8
• 3-(4-Ethoxyphenyl)-6-methyl-1,2,4,5-tetrazine
• SCHEMBL24995245

• Inchi： 1S/C11H12N4O/c1-3-16-10-6-4-9(5-7-10)11-14-12-8(2)13-15-11/h4-7H,3H2,1-2H3
• InChI Key： LNJCSGZWRPOOCV-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C2=NN=C(C)N=N2)=CC=1

Computed Properties

• Exact Mass: 216.10126
• Monoisotopic Mass: 216.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 60.79